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Compound of Interest

Compound Name: Hydriodic acid

Cat. No.: B052396 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the use of hydriodic acid, a corrosive and hazardous chemical.

Adherence to these protocols is critical for ensuring a safe laboratory environment.

Hydriodic acid (HI) is a strong acid and a powerful reducing agent. It can cause severe skin

burns, eye damage, and respiratory irritation.[1][2][3] Proper personal protective equipment

(PPE) and handling procedures are non-negotiable to mitigate these risks.

Personal Protective Equipment (PPE) for Hydriodic
Acid
The selection of appropriate PPE is the first line of defense against exposure to hydriodic
acid. The following table summarizes the required PPE for handling this chemical.
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles must be indirect-vent,

impact, and splash-resistant.

[4] A face shield (minimum 8-

inch) must be worn in

conjunction with goggles.[1]

Contact lenses should not be

worn.[4]

Skin Acid-Resistant Gloves

Nitrile, neoprene, butyl, or

Viton gloves are

recommended.[5] Always

inspect gloves for integrity

before use and practice proper

glove removal technique.

Double gloving is

recommended.[5]

Lab Coat/Protective Clothing

A fully buttoned, acid-resistant

lab coat is the minimum

requirement.[5][6] For larger

quantities, a complete

chemical-resistant suit may be

necessary.[1]

Footwear
Closed-toed shoes are

mandatory.[5]

Respiratory Chemical Fume Hood

All work with hydriodic acid

must be conducted in a

properly functioning and

certified chemical fume hood.

[5]

Respirator If a fume hood is not available

or as a backup, a full-face

respirator with multi-purpose

combination (US) or type
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ABEK (EN 14387) respirator

cartridges should be used.[1]

Safe Handling and Storage Procedures
Proper operational procedures are crucial to prevent accidents and exposures.

Training: All personnel must be trained on the hazards and proper handling of hydriodic
acid before use.[4]

Ventilation: Always work in a well-ventilated area, preferably within a certified chemical fume

hood.[5][7]

Adding Acid to Water: When diluting, always add acid to water, never the other way around,

to prevent a violent exothermic reaction.[6]

Storage: Store hydriodic acid in a cool, dry, well-ventilated area away from incompatible

materials.[5][8] Keep containers tightly closed and stored upright.[1][5] It should be stored

below eye level and in secondary containment.[5]

Incompatible Materials: Avoid contact with oxidizing agents (e.g., perchlorates, peroxides),

strong bases, and chemically active metals (e.g., potassium, sodium).[4][9]

Emergency and Disposal Plans
In the event of an emergency, immediate and correct action is critical.

Exposure Response
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Exposure Route First Aid Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.[5]

Remove contaminated clothing and shoes.[1][5]

Seek immediate medical attention.[3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes at an emergency eyewash

station, occasionally lifting the upper and lower

eyelids.[2][5] Remove contact lenses if present

and easy to do.[1] Seek immediate medical

attention.[3][5]

Inhalation

Move the person to fresh air.[1][5] If not

breathing, give artificial respiration.[1][2] Seek

immediate medical attention.[3][5]

Ingestion

Do NOT induce vomiting.[1][2] Rinse mouth with

water.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[3][5]

Spill Response

Spill Size Procedure

Small Spill

If trained and equipped, absorb the spill with an

inert, dry material like vermiculite, dry sand, or

earth.[4][5] Place the absorbed material in a

sealed, appropriate waste container.[4][5]

Ventilate the area and wash the spill site after

cleanup is complete.[4]

Large Spill

Evacuate the area immediately.[4][5] Secure the

area and notify others.[5] If there is an

immediate threat of fire or the spill is

uncontained, call emergency services.[5]
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Disposal Plan

All hydriodic acid waste must be treated as hazardous waste.[4] Collect waste in a

compatible, properly labeled, and sealed container.[5] Dispose of the waste in accordance with

all local, state, and federal regulations.[4][8]

Procedural Workflow for Handling Hydriodic Acid
The following diagram outlines the standard operating procedure for working with hydriodic
acid.

1. Don Appropriate PPE

2. Prepare Work Area in Fume Hood

3. Handle/Use Hydriodic Acid

4. Decontaminate Work Area

5. Properly Store or Dispose of Acid

6. Remove PPE

Click to download full resolution via product page

Standard Operating Procedure for Hydriodic Acid
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Emergency Spill Response Workflow
This diagram illustrates the step-by-step procedure for responding to a hydriodic acid spill.

Hydriodic Acid Spill Occurs
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Emergency Response for a Hydriodic Acid Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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